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Compound of Interest

Compound Name: 2-Chloro-1,3,4-thiadiazole

Cat. No.: B1282063 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
Chloro-1,3,4-thiadiazole, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe handling and

compliance with standard laboratory safety protocols.

Hazard Identification and Safety Precautions
2-Chloro-1,3,4-thiadiazole is a hazardous chemical that requires careful handling. The health

hazards of this product have not been fully investigated.[1] Under fire conditions, it can emit

toxic fumes.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[3]

GHS Pictogram:
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GHS07 (Exclamation Mark)[3]

Immediate safety measures include using this chemical only in a chemical fume hood and

ensuring a safety shower and eye wash station are readily available.[1] Avoid all contact with

skin and eyes, and do not breathe in dust or vapor.[1]

Chemical and Physical Properties
A summary of the key properties of 2-Chloro-1,3,4-thiadiazole is provided in the table below

for easy reference.

Property Value

Molecular Formula C₂HClN₂S[3]

Molecular Weight 120.56 g/mol [3]

Physical Form Solid[3]

Storage Class Code 11 (Combustible Solids)[3]

Personal Protective Equipment (PPE)
When handling 2-Chloro-1,3,4-thiadiazole, especially during disposal procedures, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Eye Protection: Wear protective safety goggles or a face shield.[1]

Hand Protection: Wear chemical-resistant gloves.[1]

Body Protection: Wear protective clothing and chemical-resistant boots to prevent skin

contact.[1]

Respiratory Protection: In case of insufficient ventilation or when handling spills, wear an

appropriate respirator.[1]

Spill Management Protocol
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In the event of a spill, follow these procedures immediately to mitigate exposure and

contamination.

Evacuate and Ventilate: Clear the area of all personnel.[4] For major spills, move upwind.[4]

Ensure the area is well-ventilated.[1]

Don PPE: Before addressing the spill, put on the required PPE, including a respirator,

impervious boots, and heavy rubber gloves.[1]

Containment: Contain the spill using inert materials such as sand, earth, or vermiculite.[4]

Prevent the substance from entering drains or water courses.[4]

Collection: Carefully scoop the solid material into a suitable, labeled container for waste

disposal.[1][4]

Decontamination: Wash the affected spill area thoroughly after the material has been

collected.[1] Decontaminate and launder all protective clothing before reuse.[4]

Disposal: Seal the container with the collected waste and label it as "HAZARDOUS WASTE"

for proper disposal according to the procedures outlined below.[4]

Step-by-Step Disposal Procedure
The primary recommended method for the disposal of 2-Chloro-1,3,4-thiadiazole is

incineration. All disposal activities must comply with federal, state, and local regulations.[1]

Waste Collection:

Collect waste 2-Chloro-1,3,4-thiadiazole in its original container or a designated,

compatible, and properly sealed hazardous waste container.[5][6]

The container must be in good condition and clearly labeled with the words "HAZARDOUS

WASTE" and the full chemical name: "2-Chloro-1,3,4-thiadiazole".[6]

Do not mix this waste with other chemicals. Handle uncleaned empty containers as you

would the product itself.
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Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1][4]

Preparation for Disposal (Incineration):

The preferred method is to dissolve or mix the material with a combustible solvent.[1]

This preparation should be performed in a chemical fume hood while wearing all required

PPE.

Final Disposal:

Arrange for the disposal of the waste through a licensed chemical destruction plant or a

regulated hazardous waste disposal company.[7][8]

The material should be burned in a chemical incinerator equipped with an afterburner and

a scrubber to neutralize harmful combustion byproducts.[1][8]

Ensure the disposal process is fully compliant with all national and local environmental

regulations. Do not discharge to sewer systems.[8]

First Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1] If eye irritation persists, seek medical attention.

[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[4] If skin irritation occurs, get medical

advice.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4] If you

feel unwell, call a poison center or doctor.

Ingestion: If swallowed, rinse your mouth.[4] Call a poison center or doctor if you feel unwell.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

